ACT-387042

• CAS No.: 1229514-11-7
• Product Name: ACT-387042
• Molecular Formula: C23H26FN5O4S
• Molecular Weight: 487.5504
• IUPAC Name: (S)-1-((2S,5R)-5-(((6,7-dihydro-[1,4]oxathiino[2,3-c]pyridazin-3-yl)methyl)amino)tetrahydro-2H-pyran-2-yl)-2-(3-fluoro-6-methoxy-1,5-naphthyridin-4-yl)ethan-1-ol
• Standard InChI: InChI=1S/C23H26FN5O4S/c1-31-21-5-3-17-22(27-21)15(16(24)11-26-17)9-18(30)19-4-2-13(12-33-19)25-10-14-8-20-23(29-28-14)32-6-7-34-20/h3,5,8,11,13,18-19,25,30H,2,4,6-7,9-10,12H2,1H3/t13-,18+,19+/m1/s1
• Standard InChIKey: JYSPYEGADQXZPH-VMDGZTHMSA-N
• SMILES: O[C@H]([C@@H]1CC[C@@H](NCC2=CC(SCCO3)=C3N=N2)CO1)CC4=C(N=C(OC)C=C5)C5=NC=C4F
• Appearance: Solid powder
• Description: ACT-387042 is a Bacterial Topoisomerase Inhibitor. with broad-spectrum activity against Gram-positive and -negative bacteria, including methicillin-resistant Staphylococcus aureus and penicillin- and fluoroquinolone-resistant Streptococcus pneumoniae.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ACT-387042; ACT-387042; ACT387042.
• Reference: 1: Lepak AJ, Seiler P, Surivet JP, Ritz D, Kohl C, Andes DR. In Vivo
• Last Modified: Aug 20 2021